Cas no 329777-37-9 (4-Bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol)

4-Bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol is a brominated phenolic compound featuring a cyclohexylphenylamino substituent. Its molecular structure combines a phenol core with a bromine atom at the 4-position and an aminomethyl group at the 2-position, linked to a 4-cyclohexylphenyl moiety. This configuration imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis, particularly for constructing complex aromatic frameworks. The bromine substituent enhances reactivity in cross-coupling reactions, while the cyclohexyl group contributes to lipophilicity, potentially improving solubility in nonpolar media. Its well-defined structure allows for precise modifications, supporting applications in pharmaceutical and materials science research.
4-Bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol structure
329777-37-9 structure
Product Name:4-Bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol
CAS No:329777-37-9
MF:C19H22BrNO
MW:360.288084506989
CID:5745954
PubChem ID:2729583
Update Time:2025-06-15

4-Bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-[[(4-cyclohexylphenyl)amino]methyl]phenol
    • 4-bromo-2-[(4-cyclohexylanilino)methyl]phenol
    • DTXSID901224713
    • 329777-37-9
    • AKOS005105807
    • Oprea1_766836
    • 4-bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol
    • JS-0803
    • Phenol, 4-bromo-2-[[(4-cyclohexylphenyl)amino]methyl]-
    • 4-Bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol
    • Inchi: 1S/C19H22BrNO/c20-17-8-11-19(22)16(12-17)13-21-18-9-6-15(7-10-18)14-4-2-1-3-5-14/h6-12,14,21-22H,1-5,13H2
    • InChI Key: GTFANUNGKQXWGA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)CNC1C=CC(=CC=1)C1CCCCC1)O

Computed Properties

  • Exact Mass: 359.08848g/mol
  • Monoisotopic Mass: 359.08848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.357±0.06 g/cm3(Predicted)
  • Boiling Point: 491.7±40.0 °C(Predicted)
  • pka: 9.04±0.43(Predicted)

4-Bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652647-1mg
4-Bromo-2-(((4-cyclohexylphenyl)amino)methyl)phenol
329777-37-9 98%
1mg
¥464.00 2024-05-19

Additional information on 4-Bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol

Comprehensive Overview of 4-Bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol (CAS No. 329777-37-9)

4-Bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol (CAS No. 329777-37-9) is a specialized organic compound with a unique molecular structure that combines a phenolic core with a bromo substituent and a cyclohexylphenylamino moiety. This compound has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug discovery and advanced material synthesis. The presence of both bromine and phenol groups makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for 4-Bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol has increased, particularly in the field of medicinal chemistry. Researchers are exploring its role as a building block for novel therapeutics, especially in targeting inflammation and metabolic disorders. The compound's cyclohexylphenyl group contributes to its lipophilicity, which is a critical factor in drug design for enhancing membrane permeability. This aligns with current trends in personalized medicine and targeted drug delivery systems, topics frequently searched by professionals in the biotech industry.

The synthesis of 4-Bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol involves multi-step organic reactions, including bromination and reductive amination. Its CAS No. 329777-37-9 serves as a unique identifier in chemical databases, ensuring precise tracking in global supply chains. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to verify its purity and structural integrity, addressing the growing emphasis on quality control in chemical manufacturing—a hot topic in regulatory discussions.

From an industrial perspective, 4-Bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol is valued for its stability under various conditions, making it suitable for long-term storage and transportation. This characteristic is particularly relevant to sustainability-focused industries seeking eco-friendly chemical solutions. Additionally, its potential use in polymer chemistry—such as in the development of high-performance resins—has sparked interest among material scientists, as evidenced by rising searches for "advanced polymer intermediates" in academic and industrial forums.

In conclusion, 4-Bromo-2-{[(4-cyclohexylphenyl)amino]methyl}phenol (CAS No. 329777-37-9) represents a compelling case study in modern chemical innovation. Its multifaceted applications, from life sciences to materials engineering, underscore its importance in addressing contemporary challenges like sustainable drug development and smart material design. As research progresses, this compound is poised to remain a key subject in scientific literature and patent filings worldwide.

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